Cas no 57878-00-9 (Dotriacontanal)

Dotriacontanal structure
Dotriacontanal structure
Product Name:Dotriacontanal
CAS No:57878-00-9
MF:C32H64O
MW:464.849970817566
CID:385189
PubChem ID:185893
Update Time:2025-04-19

Dotriacontanal Chemical and Physical Properties

Names and Identifiers

    • Dotriacontanal
    • 57878-00-9
    • CHEBI:84950
    • DTXSID90973471
    • Q27158213
    • SCHEMBL3190497
    • Inchi: 1S/C32H64O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-29-30-31-32-33/h32H,2-31H2,1H3
    • InChI Key: NNZVKPZICXRDJI-UHFFFAOYSA-N
    • SMILES: O=CCCCCCCCCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 464.49602
  • Monoisotopic Mass: 464.495716661g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 30
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 15.7
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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